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Compound of Interest

Compound Name: Nurrl inverse agonist-1

Cat. No.: B10861127

Disclaimer: A specific Safety Data Sheet (SDS) for Nurrl inverse agonist-1 (CAS No.
2758673-07-1) is not publicly available. The following information is based on general best
practices for handling and disposing of novel research chemicals. Researchers must consult
their institution's Chemical Hygiene Plan and Environmental Health and Safety (EHS) office for
specific protocols and to ensure full compliance with local, state, and federal regulations.

Proper management of laboratory waste is critical for ensuring a safe research environment
and protecting the broader community.[1][2] This guide provides a procedural framework for the
safe handling and disposal of Nurrl inverse agonist-1.

Chemical and Physical Properties

The known properties of Nurrl inverse agonist-1 are summarized below. This data is
essential for proper storage and handling.
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Property Value

CAS Number 2758673-07-1[3][4][5]

Molecular Formula C16H14N202[4]

Molecular Weight 266.29[4]

Appearance Solid powder

Storage (Powder) 3 years at -20°C; 2 years at 4°C[4][5]
Storage (Solvent) 6 months at -80°C; 1 month at -20°C[3][4][5]

Soluble in DMSO (100 mg/mL with ultrasonic

Solubilit
Y assistance)[4]

Experimental Protocols: Disposal of Nurrl Inverse
Agonist-1

Given its status as a novel compound with incompletely characterized toxicological properties,
Nurrl inverse agonist-1 must be treated as hazardous waste. Under no circumstances should
this chemical be disposed of in the regular trash or flushed down the sanitary sewer.[6][7][8][9]
[10]

Step 1: Personal Protective Equipment (PPE)

o Always wear appropriate PPE when handling Nurrl inverse agonist-1, including a lab coat,
safety glasses or goggles, and chemical-resistant gloves.

Step 2: Waste Segregation and Collection

 ldentify Waste Streams: Prepare to segregate waste into distinct, compatible categories. Do
not mix incompatible waste types.[9][11] For Nurrl inverse agonist-1, the following streams
should be considered:

o Solid Waste: Unused or expired neat compound, contaminated weigh boats, and
contaminated PPE (gloves, wipes).
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o Liquid Waste (Non-halogenated): Solutions of the compound in solvents like DMSO,
ethanol, or methanol.

o Liquid Waste (Aqueous): Dilute aqueous solutions, if applicable. Note: Most organic-based
compounds are not suitable for drain disposal.

o Sharps Waste: Contaminated needles, syringes, or glass pipettes.

o Use Appropriate Containers:

o Collect waste in containers that are durable, leak-proof, and chemically compatible with
the contents.[2][6][9][12]

o Ensure liquid waste containers are filled to no more than 75-80% capacity to allow for
vapor expansion.[12]

o Keep all waste containers securely closed except when adding waste.[6][9][11]

Step 3: Labeling and Storage

o Labeling: Immediately label every waste container with a hazardous waste tag provided by
your institution's EHS department. The label must include:

o The words "Hazardous Waste."

o The full chemical name: "Nurrl inverse agonist-1."

o The CAS Number: "2758673-07-1."

o An accurate list of all constituents by percentage (including solvents).

o The relevant hazard characteristics (e.g., "Toxic," "Irritant"). Since the hazards are not fully
known, list it as "Toxic" as a precaution.

o The accumulation start date.

e Storage:
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o Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[6]

o Ensure the SAA is a secondary containment unit (e.g., a chemical-resistant tray or
cabinet) to contain any potential leaks.

o Store waste away from heat sources, direct sunlight, and incompatible chemicals.[2][8]
Step 4: Disposal of Empty Containers

e Rinsing: A container that held Nurrl inverse agonist-1 is not considered empty until it has
been properly rinsed.

o Rinsate Collection: The first rinse of the container with a suitable solvent must be collected
and disposed of as hazardous liquid waste.[9][11] For highly toxic compounds, the first three
rinses must be collected.[9]

» Final Disposal: Once thoroughly rinsed and air-dried, remove or deface the original label and
dispose of the container according to institutional guidelines for non-hazardous lab glass or
plastic.

Step 5: Arranging for Final Disposal

e Once a waste container is full or the accumulation time limit is reached, contact your
institution's EHS office to schedule a waste pickup.[6][9] Do not attempt to remove or
transport chemical waste from the laboratory yourself.

Mandatory Visualizations

The following diagrams illustrate the procedural flow for safe chemical handling and disposal in
a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Nurrl Inverse Agonist-1.
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Caption: General Decision Pathway for Laboratory Chemical Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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